Cas no 696-04-8 (5,6-Dihydro Thymine)

• Product Name: 5,6-Dihydro Thymine
• CAS No: 696-04-8
• Molecular Formula: C₅H₈N₂O₂
• Molecular Weight: 128.12922
• MDL: MFCD00023159
• CID: 39583
• PubChem ID: 93556

5,6-Dihydro Thymine Properties

Names and Identifiers

• dihydrothymine crystalline
• 5,6-Dihydro-5-methyluracil
• Dihydrothymine
• 5-Methyl-5,6-dihydrouracil
• 5,6-Dihydro Thymine
• 5-methyl-1,3-diazinane-2,4-dione
• 2,4-Dioxo-5-Methyl hexahydropyriMidine
• 5,6-Dihydro-5-methyl-2,4-dioxypyrimidine
• 5-Methyl-dihydro-pyrimidin-2,4-dion
• 5-methyl-dihydro-pyrimidine-2,4-dione
• 5-methyl-dihydrouracil
• 5-methyl-hydrouracil
• HydrothyMin
• Hydrouracil,5-methyl
• 5-Methyl-5,6-dihydropyrimidine-2,4-dione
• s3702
• C00906
• SCHEMBL48294
• 5-Methyldihydro-2,4(1H,3H)-pyrimidinedione #
• 5,6-Dihydro Thymine-d6
• GEO-01093
• NS00014826
• AKOS005697994
• CHEBI:27468
• CCG-266106
• EINECS 211-787-7
• A836561
• DTXSID30862375
• AS-61173
• CS-0030750
• Q3027885
• 5,6-Dihydro-2,4-dihydroxy-5-methylpyrimidine
• HMS1790A09
• 5-Methyldihydropyrimidine-2,4(1H,3H)-dione
• 5,6-Dihydrothymine
• AKOS000121569
• AI3-25480
• NSC44131
• dihydro-5-methyl-2,4(1H,3H)-Pyrimidinedione
• MFCD00023159
• NSC 44131
• D97440
• HY-N6787
• Z51MHT1W75
• 696-04-8
• NSC-44131
• 2,4(1H,3H)-Pyrimidinedione, dihydro-5-methyl-
• UNII-Z51MHT1W75
• 5, 6-Dihydrothymine
• 2,3H)-Pyrimidinedione, dihydro-5-methyl-
• Z55928832
• Thymine, 5,6-dihydro-
• SB57609
• EN300-16467
• FT-0624970
• AKOS016050499
• EBCE7D46-D152-4594-B8D9-5AED7AA2C71A
• Hydrouracil, 5-methyl-
• (5R)-5-methylhexahydropyrimidine-2,4-dione
• 2-hydroxy-5-methyl-5,6-dihydropyrimidin-4(1H)-one
• STL042697
• STL007737
• pyrimidine-2,4(1H,3H)-dione, 5,6-dihydro-5-methyl-
• BBL027888
• DB-055305

• MDL： MFCD00023159
• InChIKey： NBAKTGXDIBVZOO-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8N2O2/c1-3-2-6-5(9)7-4(3)8/h3H,2H2,1H3,(H2,6,7,8,9)
• SMILES： CC1CNC(NC1=O)=O
• BRN： 81983

Computed Properties

• Exact Mass: 128.05900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.059
• Heavy Atom Count: 9
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• LogP: 0.11950
• PSA: 58.20000
• Refractive Index: 1.452
• Boiling Point: Not available
• Melting Point: 263-265°C
• Vapor Pressure: Not available
• Flash Point: Not available
• Solubility: Soluble in dimethyl sulfoxide.
• Color/Form: White solid.
• Solubility: Not determined.
• Density: 1.149

5,6-Dihydro Thymine Security Information

• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

5,6-Dihydro Thymine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%